molecular formula C15H17N7O2S B2681601 N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide CAS No. 1226427-54-8

N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide

Cat. No.: B2681601
CAS No.: 1226427-54-8
M. Wt: 359.41
InChI Key: SHDWQVQRBNREJB-UHFFFAOYSA-N
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Description

N-(2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)ethyl)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide is a useful research compound. Its molecular formula is C15H17N7O2S and its molecular weight is 359.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

  • Synthetic Pathways and Mechanisms : Studies have shown that compounds involving triazole and triazin rings can undergo unique synthetic reactions. For instance, Ledenyova et al. (2018) explored the ANRORC rearrangement in the synthesis of N-{5-(4-oxo-8-phenyl-1,4-dihydropyrazolo[5,1-c][1,2,4]-triazin-3-yl)-1,3-triazol-2-yl}formamides, illustrating complex reaction mechanisms useful for creating novel heterocyclic compounds (Ledenyova et al., 2018).

  • Heterocyclic Compound Synthesis : The creation of heterocyclic compounds, such as pyrazolines and pyrazoles with antibacterial and antifungal properties, highlights the importance of triazole and triazin derivatives in developing new therapeutic agents. Hassan (2013) synthesized various 2-pyrazoline derivatives demonstrating the versatility of these scaffolds in medicinal chemistry (Hassan, 2013).

  • Antimicrobial Activity : Research into 1,2,4-triazole derivatives has shown promising antimicrobial potential, indicating the significance of these compounds in developing new antimicrobial agents. Kaushik and Luxmi (2017) synthesized and tested a series of triazole propanamides, demonstrating moderate to good antimicrobial activity against several bacterial and fungal cultures (Kaushik & Luxmi, 2017).

  • Advanced Materials and Catalysis : The utility of triazole and triazin derivatives extends beyond pharmaceuticals into materials science and catalysis. For example, novel synthesis methods have led to the development of compounds with specific properties useful in catalysis and materials engineering.

Properties

IUPAC Name

N-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethyl]-2-(4-oxo-1,2,3-benzotriazin-3-yl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17N7O2S/c1-10(13(23)16-7-8-25-15-19-17-9-21(15)2)22-14(24)11-5-3-4-6-12(11)18-20-22/h3-6,9-10H,7-8H2,1-2H3,(H,16,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SHDWQVQRBNREJB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)NCCSC1=NN=CN1C)N2C(=O)C3=CC=CC=C3N=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17N7O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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